Cas no 1247804-39-2 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine)

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine structure
1247804-39-2 structure
Product Name:1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
CAS No:1247804-39-2
MF:C11H20N4
MW:208.303301811218
MDL:MFCD16851394
CID:5605957
PubChem ID:62695676
Update Time:2023-09-02

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-941975
    • 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
    • 1247804-39-2
    • MDL: MFCD16851394
    • Inchi: 1S/C11H20N4/c1-2-15-10(13-9-14-15)11(12)7-5-3-4-6-8-11/h9H,2-8,12H2,1H3
    • InChI Key: HGANENBTYCMZPB-UHFFFAOYSA-N
    • SMILES: NC1(C2=NC=NN2CC)CCCCCC1

Computed Properties

  • Exact Mass: 208.16879665g/mol
  • Monoisotopic Mass: 208.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 56.7Ų

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-941975-0.05g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2 95%
0.05g
$888.0 2024-05-21
Enamine
EN300-941975-0.1g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2 95%
0.1g
$930.0 2024-05-21
Enamine
EN300-941975-0.25g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2 95%
0.25g
$972.0 2024-05-21
Enamine
EN300-941975-0.5g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2 95%
0.5g
$1014.0 2024-05-21
Enamine
EN300-941975-1g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2
1g
$1057.0 2023-09-01
Enamine
EN300-941975-2.5g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2 95%
2.5g
$2071.0 2024-05-21
Enamine
EN300-941975-5g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2
5g
$3065.0 2023-09-01
Enamine
EN300-941975-10g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2
10g
$4545.0 2023-09-01
Enamine
EN300-941975-1.0g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2 95%
1.0g
$1057.0 2024-05-21
Enamine
EN300-941975-5.0g
1-(1-ethyl-1H-1,2,4-triazol-5-yl)cycloheptan-1-amine
1247804-39-2 95%
5.0g
$3065.0 2024-05-21
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